Cas no 869012-04-4 (Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate)

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate structure
869012-04-4 structure
Product Name:Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
CAS No:869012-04-4
MF:C7H13NO3
MW:159.183022260666
CID:6627610
PubChem ID:11499258
Update Time:2024-01-08

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 869012-04-4
    • Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
    • DTXSID701241553
    • Inchi： 1S/C7H13NO3/c1-2-11-6(10)8-7(5-9)3-4-7/h9H,2-5H2,1H3,(H,8,10)
    • InChI Key： NBTPYBHPTRRIGG-UHFFFAOYSA-N
    • SMILES： OCC1(CC1)NC(=O)OCC

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.6Ų

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Production Method

Production Method 1

925-90-6 925-90-6
59463-53-5 59463-53-5
869012-04-4 869012-04-4
869012-03-3 869012-03-3
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  1 h, rt; 1 h, rt
1.2 Reagents: Water ;  rt
Reference
Studies on the titanium-catalyzed cyclopropanation of nitriles
Laroche, Christophe; et al, Organic & Biomolecular Chemistry, 2005, 3(19), 3482-3487

Production Method 2

925-90-6 925-90-6
59463-53-5 59463-53-5
869012-04-4 869012-04-4
869012-03-3 869012-03-3
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 2 h, rt
Reference
Titanium-Mediated Addition of Grignard Reagents to Acyl Cyanohydrins: Aminocyclopropane versus 1,4-Diketone Formation
Setzer, Paul; et al, European Journal of Organic Chemistry, 2014, 2014(1), 171-180

Production Method 3

869012-04-4 869012-04-4
869012-03-3 869012-03-3
Reaction Conditions
1.1 Solvents: Methanol ,  Water ;  0 °C
1.2 2 h, rt
1.3 Solvents: Diethyl ether ,  Water ;  rt
2.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  1 h, rt; 1 h, rt
2.2 Reagents: Water ;  rt
Reference
Studies on the titanium-catalyzed cyclopropanation of nitriles
Laroche, Christophe; et al, Organic & Biomolecular Chemistry, 2005, 3(19), 3482-3487

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Raw materials

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Preparation Products

Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Related Literature

869012-04-4 (Ethyl N-[1-(hydroxymethyl)cyclopropyl]carbamate) Related Products

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